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Compound of Interest

Compound Name:
2,6-Dimethyl-4-(piperidin-1-

ylmethyl)phenol

CAS No.: 42900-97-0

Cat. No.: B1348595

Get Quote

A Versatile Mannich Base Intermediate for Catalysis
and Drug Discovery
Executive Summary
2,6-Dimethyl-4-(piperidin-1-ylmethyl)phenol (CAS 42900-97-0) is a bifunctional organic

compound integrating a sterically hindered phenolic core with a tertiary amine (piperidine)

moiety.[1] Synthesized via the Mannich reaction, this molecule serves as a critical intermediate

in the development of salan-type ligands for polymerization catalysts, antioxidant stabilizers for

polymers, and CNS-active pharmaceutical agents.

This guide provides a rigorous analysis of its chemical identity, a validated synthesis protocol,

and a structural evaluation of its utility in modern chemical applications.
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Property Description

CAS Number 42900-97-0

IUPAC Name 2,6-Dimethyl-4-(piperidin-1-ylmethyl)phenol

Molecular Formula C₁₄H₂₁NO

Molecular Weight 219.33 g/mol

Structural Class Mannich Base / Hindered Phenol

Appearance White to off-white crystalline solid (typically)

Solubility
Soluble in ethanol, chloroform, DCM; Insoluble

in water

pKa (Predicted) ~10.2 (Phenol), ~9.1 (Piperidine N)

Structural Analysis
The molecule features two distinct functional domains:[2][3][4]

Hindered Phenol Domain: The 2,6-dimethyl substitution provides steric protection to the

hydroxyl group, enhancing radical scavenging stability (antioxidant activity) and directing

electrophilic substitution exclusively to the 4-position during synthesis.

Basic Amine Domain: The piperidinyl-methyl group at the 4-position acts as a Lewis base,

enabling metal coordination (ligand design) or functioning as a catalytic site for epoxy curing.

Synthesis & Manufacturing Protocol
The synthesis follows a classic Mannich Reaction pathway.[5] The presence of methyl groups

at the 2 and 6 positions of the phenol ring blocks ortho-substitution, ensuring high

regioselectivity for the para (4-position) product.

Reaction Mechanism
The reaction proceeds via the in situ formation of an iminium ion from formaldehyde and

piperidine, which then undergoes electrophilic aromatic substitution (EAS) at the para-position

of the 2,6-dimethylphenol.
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Figure 1: Regioselective Mannich reaction mechanism targeting the para-position.

Experimental Protocol (Self-Validating System)
Reagents:

2,6-Dimethylphenol (1.0 eq)

Paraformaldehyde (1.1 eq) or Formalin (37% aq., 1.1 eq)

Piperidine (1.1 eq)

Solvent: Ethanol (Abs. or 95%)

Step-by-Step Procedure:

Preparation: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser,

dissolve 2,6-dimethylphenol (e.g., 12.2 g, 100 mmol) in Ethanol (50 mL).

Amine Addition: Add Piperidine (9.4 g, 110 mmol) to the solution. The reaction is slightly

exothermic; allow to stabilize.

Aldehyde Addition: Add Paraformaldehyde (3.3 g, 110 mmol) in portions or add Formalin

dropwise.

Expert Note: Using paraformaldehyde in ethanol often results in a cleaner workup

(precipitation) compared to aqueous formalin.
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Reflux: Heat the mixture to reflux (approx. 78°C) for 4–6 hours. Monitor reaction progress via

TLC (SiO₂, Hexane:EtOAc 3:1). The spot for 2,6-dimethylphenol (high R_f) should disappear.

Workup:

Method A (Precipitation): Cool the reaction mixture to 0°C in an ice bath. The product often

crystallizes out. Filter the white solid and wash with cold ethanol.

Method B (Extraction): If no precipitate forms, remove ethanol under reduced pressure.

Dissolve residue in DCM, wash with water and brine, dry over Na₂SO₄, and concentrate.

Purification: Recrystallize from hot ethanol or a Hexane/Ethanol mixture to yield pure white

crystals.

Analytical Characterization
To ensure scientific integrity, the synthesized compound must be validated using the following

spectroscopic markers.

Technique Diagnostic Signal Assignment

¹H NMR (CDCl₃, 400 MHz) δ ~6.85 ppm (s, 2H) Aromatic Protons (Symm.)

δ ~3.35 ppm (s, 2H) Benzylic CH₂ (Ar-CH₂-N)

δ ~2.35 ppm (m, 4H) Piperidine α-CH₂

δ ~2.20 ppm (s, 6H) Ar-CH₃ (Ortho-methyls)

δ ~1.55 ppm (m, 6H) Piperidine β/γ-CH₂

¹³C NMR ~152 ppm Phenolic C-OH

~129 ppm Aromatic C-H

~63 ppm Benzylic C

~54 ppm Piperidine α-C

IR Spectroscopy ~3200–3400 cm⁻¹ O-H Stretch (Broad)

~2900–2950 cm⁻¹ C-H Stretch (Aliphatic)
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Applications & Utility
A. Polymerization Catalysis (Ligand Precursor)
This compound is a mono-Mannich base. It serves as a precursor for synthesizing

unsymmetrical Salan ligands. By reacting the phenolic OH or coupling via the aromatic ring,

researchers create titanium or zirconium complexes used in olefin polymerization. The bulky

ortho-methyl groups exert steric control over the metal center, influencing polymer tacticity.

B. Antioxidant & Stabilizer
The 2,6-dimethylphenol motif is a hallmark of "hindered phenol" antioxidants.

Mechanism: The steric bulk prevents rapid oxidation of the phenol itself while allowing it to

donate a hydrogen atom to quench peroxy radicals (ROO•) formed during polymer

degradation.

Synergy: The tertiary amine (piperidine) can act as a synergist or acid scavenger,

neutralizing acidic byproducts in halogenated polymers (e.g., PVC).

C. Pharmaceutical Intermediate
The structure contains the 4-hydroxy-3,5-dimethylbenzyl pharmacophore linked to a piperidine

ring.

Drug Development: This motif is investigated for neuroprotective properties. The piperidine

ring is common in NMDA receptor antagonists and anticholinergics.

Bioactivity: Mannich bases of phenols have demonstrated anti-inflammatory and anti-

malarial activity in screening libraries.

D. Epoxy Curing Accelerator
Tertiary amines are effective accelerators for anhydride-cured epoxy resins. CAS 42900-97-0

provides a dual function:

Catalysis: The piperidine nitrogen catalyzes the ring-opening of the anhydride.

Network Integration: The phenolic hydroxyl can react with the epoxide, integrating the

antioxidant moiety directly into the polymer matrix, preventing leaching.
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Safety & Handling (SDS Highlights)
Hazards: Irritant to eyes, respiratory system, and skin. May be harmful if swallowed.

Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) to prevent slow

oxidation (pinking) of the phenol.

PPE: Wear nitrile gloves, safety goggles, and work in a fume hood to avoid inhalation of

amine vapors or dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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